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Compound of Interest

Compound Name: 1,4-Dithiane-2,5-diol

Cat. No.: B140307 Get Quote

An In-depth Technical Guide to 2,5-Dihydroxy-1,4-
dithiane
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical, chemical, and biological

properties of 2,5-dihydroxy-1,4-dithiane (CAS No: 40018-26-6), a versatile heterocyclic

compound. It serves as a crucial intermediate in various synthetic pathways, particularly in the

pharmaceutical and flavor industries.

Physical and Chemical Properties
2,5-Dihydroxy-1,4-dithiane is a white to pale yellow crystalline powder.[1][2][3] It is the stable

dimer of mercaptoacetaldehyde and is characterized by a six-membered dithiane ring with

hydroxyl groups at the 2 and 5 positions.[4][5] This structure imparts a unique combination of

properties, including a distinct sulfurous, meaty, and toasted bread-like odor.[2][6]

Table 1: Physical and Chemical Properties of 2,5-Dihydroxy-1,4-dithiane
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Property Value Source(s)

Molecular Formula C₄H₈O₂S₂ [7][8]

Molecular Weight 152.24 g/mol [7][8]

Appearance

White to pale

yellow/orange/green crystalline

powder or solid.

[1][2][8]

Odor
Sulfurous, meaty, toasted

bread-like.
[2][6][9]

Melting Point

108-110 °C (pure)[10], 130 °C

(with decomposition)[1][2][7][8]

[9], 139-146 °C[3]

[1][2][3][7][8][9][10]

Boiling Point
167.7 - 207.1 °C[11], 360.87

°C (estimated)[1]
[1][11]

Solubility

Slightly soluble in water;

soluble in alcohol.[1][12] Water

solubility: 5.17 g/L at 20 °C[11],

0.39% at 20 °C.[2][13]

[1][2][11][12][13]

logP (n-octanol/water)
-0.276 at 22.8 °C[11], 0.020

(estimated)[1]
[1][11]

pH
4.9 (for a 3.9 g/L aqueous

solution)
[2][11]

Flash Point 175.56 °C (348.00 °F) TCC [1]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 2,5-dihydroxy-1,4-

dithiane. Various techniques have been employed to elucidate its structure.

Table 2: Spectroscopic Data for 2,5-Dihydroxy-1,4-dithiane
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Technique
Key Findings / Available
Data

Source(s)

¹H NMR

A patent describes the ¹H-NMR

spectrum showing two quartets

for the CH₂ group protons at δ

= 2.79 ppm and δ = 3.25 ppm,

and a quartet for the CH group

proton at δ = 4.78 ppm.

[10]

¹³C NMR
Spectra are available for

viewing in chemical databases.
[14][15]

Mass Spectrometry (MS)
GC-MS data is available, with

a top peak at m/z 76.
[12][14][16]

Infrared (IR) Spectroscopy
IR spectra are available in

chemical databases.
[14][15]

Raman Spectroscopy
Raman spectra are available in

chemical databases.
[14][15]

Chemical Synthesis and Reactivity
2,5-Dihydroxy-1,4-dithiane is a valuable synthon for incorporating thiol groups and constructing

various sulfur-containing heterocycles.[2][5] Its bifunctional nature allows it to act as both a

nucleophile and an electrophile.[5]

Key reactions include:

Sulfa-Michael/Aldol Cascade Reactions: It reacts with chalcones in the presence of a

bifunctional squaramide catalyst to yield trisubstituted tetrahydrothiophenes.[2][13]

[3+3] Cycloaddition: It undergoes diastereoselective cycloaddition with azomethine imines.[2]

[13]

Gewald Reactions: It is used in Gewald reactions to produce 2-amino-thiophene derivatives.

[5]
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This compound is a key intermediate in the synthesis of pharmaceuticals, such as the

antiretroviral drug lamivudine, and other potential antiviral and antitumor agents.[2][3][17]

Logical Flow of 2,5-Dihydroxy-1,4-dithiane Synthesis and Use
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Caption: Synthesis pathway and key applications of 2,5-dihydroxy-1,4-dithiane.

Experimental Protocols
Synthesis of Pure 2,5-Dihydroxy-1,4-dithiane
A patented method describes the preparation of pure 2,5-dihydroxy-1,4-dithiane with a melting

point of 108-110 °C.[10]

Objective: To synthesize pure 2,5-dihydroxy-1,4-dithiane by reacting monochloroacetaldehyde

with sodium hydrogen sulfide under controlled pH.
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Materials:

Aqueous monochloroacetaldehyde solution (7-12% by weight)

Sodium hydrogen sulfide (NaHS)

Apparatus for controlled pH reaction, filtration, and vacuum drying

Procedure:

Adjust the pH of the aqueous monochloroacetaldehyde solution to between 0.5 and 1.5

before initiating the reaction.[10]

React stoichiometric amounts of the pH-adjusted monochloroacetaldehyde solution with

sodium hydrogen sulfide in an aqueous medium.[10]

Maintain the temperature of the reaction mixture between 20 °C and 40 °C.[10]

Continuously monitor and maintain the pH of the reaction mixture between 7 and 9.[10]

The product, 2,5-dihydroxy-1,4-dithiane, precipitates out of the solution.

Separate the obtained solid from the reaction mixture immediately or continuously via

filtration.[10]

Wash the solid with cold water to remove any salts.[10]

Dry the final product under mild conditions, such as at room temperature under reduced

pressure, to yield pure 2,5-dihydroxy-1,4-dithiane.[10]
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Caption: Experimental workflow for the synthesis of pure 2,5-dihydroxy-1,4-dithiane.
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Biological Activity and Applications
2,5-Dihydroxy-1,4-dithiane and its derivatives have demonstrated notable biological activities.

Phytogrowth-Inhibitory Activity: The compound has been reported to inhibit the root growth of

certain plant species, suggesting potential applications in agriculture.[2][3][9]

Antibacterial Activity: It possesses antibacterial properties.[2]

Pharmaceutical Intermediate: It is a critical building block for antiviral drugs like lamivudine

and entecavir, which are used in the treatment of Hepatitis B and AIDS.[3][17] It is also used

to synthesize thienodiazepine derivatives that may act as sedatives, analgesics, and muscle

relaxants.[10]

Flavor and Fragrance: Due to its unique organoleptic properties, it is used as a flavoring

agent in the food industry.[1][6][9]

Biomedical Polymers: The monomer has been used to synthesize aliphatic random

copolyesters with potential anticancer, antioxidant, and antimicrobial activity for biomedical

applications.[18]

Safety Information
2,5-Dihydroxy-1,4-dithiane is classified as harmful and requires careful handling.

Hazards: It is harmful if swallowed, may cause skin sensitization, and poses a risk of serious

damage to the eyes.[1][8] It is also considered harmful to aquatic organisms with long-term

effects.[1][4]

Precautionary Measures: When handling, it is essential to wear suitable protective clothing,

gloves, and eye/face protection.[1][8] Work should be conducted in a well-ventilated area or

under a chemical fume hood.[19]

Storage: The compound should be stored in a cool, dry place (recommended 2-8°C) under

an inert gas like nitrogen.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of 2,5-dihydroxy-1,4-
dithiane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140307#physical-and-chemical-properties-of-2-5-
dihydroxy-1-4-dithiane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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